Cas no 175440-70-7 (1,5-Hexadiene, 3-(bromomethyl)-3-methyl-)

• Product Name: 1,5-Hexadiene, 3-(bromomethyl)-3-methyl-
• CAS No: 175440-70-7
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 5284778
• Update Time: 2025-10-29

1,5-Hexadiene, 3-(bromomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiene, 3-(bromomethyl)-3-methyl-

• Inchi： 1S/C8H13Br/c1-4-6-8(3,5-2)7-9/h4-5H,1-2,6-7H2,3H3
• InChI Key： AQKIMWSYRCYOMY-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CC=C

Additional information on 1,5-Hexadiene, 3-(bromomethyl)-3-methyl-

1,5-Hexadiene, 3-(bromomethyl)-3-methyl- (CAS No. 175440-70-7): A Comprehensive Overview

The compound 1,5-Hexadiene, 3-(bromomethyl)-3-methyl- (CAS No. 175440-70-7) is a significant molecule in the field of organic chemistry, particularly within the study of alkenes and their derivatives. This compound has garnered attention due to its unique structure and potential applications in various chemical processes. In this article, we will delve into its properties, synthesis methods, applications, and recent advancements in its research.

Structural Insights and Properties:

1,5-Hexadiene, 3-(bromomethyl)-3-methyl- is a six-carbon chain with two double bonds located at positions 1 and 5. The presence of a bromomethyl group (-CH2Br) and a methyl group (-CH3) at the third carbon introduces steric hindrance and electronic effects that influence its reactivity and physical properties. The compound exhibits a conjugated diene system, which is known for its stability due to resonance effects. Recent studies have highlighted the importance of such systems in photochemical reactions and polymerization processes.

Synthesis Methods:

The synthesis of 1,5-Hexadiene, 3-(bromomethyl)-3-methyl- involves multi-step organic reactions. One common approach includes the alkylation of a diene precursor with a bromomethylating agent in the presence of a suitable base. Recent advancements in catalytic methods have improved the yield and selectivity of this reaction. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the desired molecule with high precision.

Applications in Industry and Research:

This compound finds applications in various industrial sectors due to its versatile reactivity. In the polymer industry, it serves as a monomer for producing high-performance polymers with tailored mechanical properties. Additionally, it is used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent research has focused on its role as a precursor for bio-based materials, aligning with the global trend toward sustainable chemistry.

Safety and Handling:

While handling 1,5-Hexadiene, 3-(bromomethyl)-3-methyl-, it is essential to adhere to standard safety protocols due to its flammability and potential toxicity. Proper ventilation and personal protective equipment are recommended during synthesis and storage.

Conclusion:

1,5-Hexadiene, 3-(bromomethyl)-3-methyl- (CAS No. 175440-70-7) remains a pivotal molecule in organic chemistry with diverse applications across industries. Ongoing research continues to uncover new avenues for its utilization while enhancing our understanding of its chemical behavior.